Cas no 640727-98-6 (1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester)
640727-98-6 structure
Product Name:1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester
CAS No:640727-98-6
MF:C19H15N3O2S
MW:349.406302690506
CID:500346
PubChem ID:53408616
Update Time:2025-04-19
1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester
- METHYL 1-(4-CYANO-PHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
- METHYL 1-(4-CYANOPHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE,
- methyl 1-(4-cyanophenyl)-5-(4-methylsulfanylphenyl)pyrazole-3-carboxylate
- AG-G-39999
- CTK5C0632
- Methyl1-(4-cyanophenyl)-5-(4-methylthiophenyl)pyrazole-3-carboxylate
- SureCN3870127
- METHYL1-(4-CYANO-PHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
- methyl 1-(4-cyanophenyl)-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylate
- 640727-98-6
- SB38089
- CS-0454466
- C19H15N3O2S
- Methyl 1-(4-cyanophenyl)-5-[4-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxylate
- SCHEMBL3870127
- DTXSID50696351
-
- Inchi: 1S/C19H15N3O2S/c1-24-19(23)17-11-18(14-5-9-16(25-2)10-6-14)22(21-17)15-7-3-13(12-20)4-8-15/h3-11H,1-2H3
- InChI Key: VAWTZMMXBAIPDL-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)C1=CC(C(=O)OC)=NN1C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 349.08800
- Monoisotopic Mass: 349.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.2A^2
- XLogP3: 4
Experimental Properties
- PSA: 93.21000
- LogP: 3.91948
1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
640727-98-6 (1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk